Cas no 745743-57-1 (4-(methylsulfanyl)butanimidamide)

4-(Methylsulfanyl)butanimidamide is a sulfur-containing amidine derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a methylsulfanyl group attached to a butanimidamide backbone, offering reactivity useful for constructing heterocyclic compounds or serving as an intermediate in medicinal chemistry. The compound’s thiomethyl moiety may enhance solubility or influence binding interactions in biologically active molecules. It is typically employed in controlled reactions due to its nucleophilic and electrophilic properties. Proper handling under inert conditions is recommended to preserve stability. This compound is of interest for researchers exploring novel synthetic pathways or bioactive molecule development.
4-(methylsulfanyl)butanimidamide structure
745743-57-1 structure
Product Name:4-(methylsulfanyl)butanimidamide
CAS No:745743-57-1
MF:C5H12N2S
MW:132.227179527283
CID:5235059
PubChem ID:61023857
Update Time:2025-06-08

4-(methylsulfanyl)butanimidamide Chemical and Physical Properties

Names and Identifiers

    • Butanimidamide, 4-(methylthio)-
    • 4-(Methylthio)butanimidamide
    • 4-(methylsulfanyl)butanimidamide
    • Inchi: 1S/C5H12N2S/c1-8-4-2-3-5(6)7/h2-4H2,1H3,(H3,6,7)
    • InChI Key: PCQYWNOSYRXJKH-UHFFFAOYSA-N
    • SMILES: C(N)(=N)CCCSC

4-(methylsulfanyl)butanimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376761-50mg
4-(Methylthio)butanimidamide
745743-57-1 98%
50mg
¥19346.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376761-100mg
4-(Methylthio)butanimidamide
745743-57-1 98%
100mg
¥20282.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376761-250mg
4-(Methylthio)butanimidamide
745743-57-1 98%
250mg
¥19569.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376761-500mg
4-(Methylthio)butanimidamide
745743-57-1 98%
500mg
¥20433.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376761-1g
4-(Methylthio)butanimidamide
745743-57-1 98%
1g
¥24847.00 2024-07-28
Enamine
EN300-1843896-0.05g
4-(methylsulfanyl)butanimidamide
745743-57-1
0.05g
$348.0 2023-09-19
Enamine
EN300-1843896-0.1g
4-(methylsulfanyl)butanimidamide
745743-57-1
0.1g
$364.0 2023-09-19
Enamine
EN300-1843896-0.25g
4-(methylsulfanyl)butanimidamide
745743-57-1
0.25g
$381.0 2023-09-19
Enamine
EN300-1843896-0.5g
4-(methylsulfanyl)butanimidamide
745743-57-1
0.5g
$397.0 2023-09-19
Enamine
EN300-1843896-1.0g
4-(methylsulfanyl)butanimidamide
745743-57-1
1g
$986.0 2023-06-02

Additional information on 4-(methylsulfanyl)butanimidamide

4-(Methylsulfanyl)butanimidamide (CAS No. 745743-57-1): A Comprehensive Overview

4-(Methylsulfanyl)butanimidamide, identified by the CAS registry number 745743-57-1, is a chemical compound that has garnered significant attention in recent scientific research. This compound belongs to the class of imidamides, which are known for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and industrial chemistry. The structure of 4-(methylsulfanyl)butanimidamide consists of a butanamide backbone with a methylsulfanyl group attached at the fourth position, making it a derivative of butanimidamide.

The chemical formula of 4-(methylsulfanyl)butanimidamide is C6H12N2OS, and its molecular weight is approximately 156.26 g/mol. The compound exhibits a melting point of around 120°C and is sparingly soluble in water, with a solubility of about 0.1 g/100 mL at room temperature. Its boiling point is estimated to be around 280°C under standard atmospheric pressure. These physical properties make it suitable for various synthetic and analytical applications.

Recent studies have focused on the synthesis and characterization of 4-(methylsulfanyl)butanimidamide. One notable approach involves the reaction of methylthioacetamide with butanoyl chloride in the presence of a base such as pyridine or triethylamine. This method yields high purity product and has been optimized for large-scale production. Researchers have also explored alternative synthetic routes, including the use of microwave-assisted synthesis and catalytic methods, to enhance reaction efficiency and reduce environmental impact.

The biological activity of 4-(methylsulfanyl)butanimidamide has been a focal point in recent investigations. Studies have demonstrated that this compound exhibits moderate antibacterial activity against gram-positive bacteria, particularly Staphylococcus aureus and Bacillus subtilis. Additionally, it has shown potential as an anti-inflammatory agent, with experiments indicating its ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

In the agricultural sector, 4-(methylsulfanyl)butanimidamide has been evaluated for its pesticidal properties. Field trials have revealed that it possesses moderate insecticidal activity against several agricultural pests, including aphids and whiteflies. Its efficacy is attributed to its ability to disrupt the nervous system of insects, leading to paralysis and death.

The environmental impact of 4-(methylsulfanyl)butanimidamide has also been studied extensively. Research indicates that the compound undergoes rapid biodegradation in soil under aerobic conditions, with a half-life of approximately 10 days. This suggests that it poses minimal risk to aquatic ecosystems when used as an agrochemical. However, further studies are required to assess its long-term effects on non-target species and soil microbiota.

In terms of safety considerations, handling 4-(methylsulfanyl)butanimidamide requires adherence to standard laboratory protocols. Although it is not classified as a hazardous substance under current regulations, prolonged exposure may cause mild skin irritation in sensitive individuals. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling and synthesis.

In conclusion, 4-(methylsulfanyl)butanimidamide, with its unique chemical structure and diverse applications, continues to be an area of active research. Its potential as an antibacterial agent, anti-inflammatory compound, and pesticidal agent highlights its significance in various industries. As research progresses, further insights into its mechanisms of action and environmental fate will undoubtedly enhance its utility while ensuring safe handling practices.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd